![molecular formula C16H12FN3O3S B5764335 N-{[(4-fluorophenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide](/img/structure/B5764335.png)
N-{[(4-fluorophenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{[(4-fluorophenyl)amino]carbonothioyl}-3-(3-nitrophenyl)acrylamide is a compound that has gained attention due to its potential applications in scientific research. This compound is also known as FNAC and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.
Scientific Research Applications
FNAC has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer treatment. FNAC has also been studied for its potential use as a fluorescent probe for imaging cancer cells.
Mechanism of Action
The mechanism of action of FNAC involves the inhibition of tubulin polymerization, which is essential for cell division. FNAC binds to the colchicine site on tubulin, preventing the formation of microtubules and disrupting the normal cell division process. This leads to the inhibition of cell growth and ultimately cell death.
Biochemical and Physiological Effects:
FNAC has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit angiogenesis, and modulate the immune system. FNAC has also been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
FNAC has several advantages for use in lab experiments. It is highly selective for tubulin and has a low toxicity profile. FNAC is also stable and can be easily synthesized in large quantities. However, there are also limitations to using FNAC in lab experiments. It has poor solubility in water, making it difficult to administer in vivo. FNAC also has a short half-life, which may limit its effectiveness in certain applications.
Future Directions
There are several future directions for research on FNAC. One area of interest is the development of more effective delivery methods for FNAC, such as the use of nanoparticles or liposomes. Another area of research is the investigation of the potential use of FNAC in combination with other cancer treatments, such as chemotherapy or radiation therapy. Additionally, further studies are needed to investigate the potential use of FNAC in the treatment of other diseases, such as inflammatory bowel disease or rheumatoid arthritis.
Synthesis Methods
FNAC can be synthesized using a multi-step process that involves the reaction of 4-fluoroaniline with carbon disulfide, followed by the reaction of the resulting intermediate with 3-nitrobenzaldehyde. The final step involves the reaction of the resulting intermediate with acryloyl chloride. The synthesis method for FNAC has been optimized to produce high yields and purity.
properties
IUPAC Name |
(E)-N-[(4-fluorophenyl)carbamothioyl]-3-(3-nitrophenyl)prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O3S/c17-12-5-7-13(8-6-12)18-16(24)19-15(21)9-4-11-2-1-3-14(10-11)20(22)23/h1-10H,(H2,18,19,21,24)/b9-4+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUAIJCLQSMPWKX-RUDMXATFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C=CC(=O)NC(=S)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/C(=O)NC(=S)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.